Cas no 1798404-87-1 (N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1798404-87-1
• MF: C₂₃H₂₅N₃O₃S₂
• MW: 455.592902898788
• CID: 6101738
• PubChem ID: 75467242
• Update Time: 2025-10-22

N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1155267915
• N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• 1798404-87-1
• EN300-26601290
• N-[2-(2-Cyanoethylsulfanyl)phenyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide

• Inchi： 1S/C23H25N3O3S2/c24-14-6-17-30-22-10-5-4-9-21(22)25-23(27)20-11-15-26(16-12-20)31(28,29)18-13-19-7-2-1-3-8-19/h1-5,7-10,13,18,20H,6,11-12,15-17H2,(H,25,27)/b18-13+
• InChI Key： RNZXONWCLYRBRT-QGOAFFKASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C=CC=CC=2SCCC#N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 455.13373402g/mol
• Monoisotopic Mass: 455.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 124Ų

Additional information on N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 1798404-87-1)

The compound N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, with the CAS number 1798404-87-1, represents a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its intricate structure combines a piperidine-4-carboxamide core with a 2-cyanoethylsulfanyl substituent and a phenylethenesulfonyl moiety, making it a compelling subject for researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most intriguing aspects of 1798404-87-1 is its structural versatility. The presence of the sulfonyl and cyanoethyl groups suggests potential interactions with biological targets, particularly enzymes or receptors involved in signal transduction pathways. Researchers have increasingly focused on such compounds due to their ability to modulate protein-protein interactions, a hot topic in the development of next-generation pharmaceuticals. The piperidine ring, a common pharmacophore, further enhances its drug-like properties, aligning with the growing demand for bioavailable small molecules in precision medicine.

In the context of current trends, N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has garnered attention for its potential role in addressing undruggable targets—a term frequently searched in academic and industrial circles. Its unique chemical architecture may offer solutions to challenges like allosteric modulation or protein degradation, both of which are pivotal in oncology and neurodegenerative disease research. The compound’s sulfonamide linkage also aligns with recent advancements in covalent inhibitor design, a strategy gaining traction for its prolonged therapeutic effects.

From a synthetic chemistry perspective, the CAS 1798404-87-1 compound exemplifies modern structure-activity relationship (SAR) optimization. Its aryl sulfone and thioether functionalities are often leveraged to fine-tune pharmacokinetic profiles, a priority for drug developers aiming to reduce off-target effects. Notably, the inclusion of a cyanoethyl group introduces opportunities for further derivatization, a feature highly valued in fragment-based drug discovery (FBDD). Such attributes make this compound a candidate for high-throughput screening campaigns, another frequently searched topic in pharmaceutical R&D.

Beyond its biochemical relevance, 1798404-87-1 intersects with sustainability trends in chemical synthesis. Researchers are exploring greener methodologies to incorporate sulfonyl and nitrile groups—key components of this molecule—without hazardous reagents. This aligns with the broader shift toward green chemistry, a subject of increasing interest in both academic publications and patent filings. The compound’s potential for scalable synthesis further underscores its industrial applicability.

In summary, N-{2-[(2-cyanoethyl)sulfanyl]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS 1798404-87-1) stands at the intersection of innovation and practicality. Its multifaceted structure addresses critical gaps in drug development while resonating with contemporary scientific priorities like targeted therapy and sustainable synthesis. As the scientific community continues to explore its potential, this compound may well emerge as a cornerstone in the next wave of therapeutic breakthroughs.